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Compound of Interest

Compound Name: Boc-L-Val-L-Phe-OMe

Cat. No.: B8105142

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-(tert-butoxycarbonyl)-L-valyl-L-
phenylalanine methyl ester (Boc-L-Val-L-Phe-OMe), a dipeptide intermediate crucial in
synthetic peptide chemistry. This document details its chemical properties, a comprehensive
synthesis protocol, and its role in research, particularly in the context of peptide-based drug
discovery and the study of protein structure.

Core Compound Identification

Chemical Name: N-(tert-butoxycarbonyl)-L-valyl-L-phenylalanine methyl ester

CAS Number: 20902-47-0[1]

Synonyms: Boc-Val-Phe-OMe, (S)-METHYL 2-((S)-2-((TERT-BUTOXYCARBONYL)AMINO)-3-
METHYLBUTANAMIDO)-3-PHENYLPROPANOATE[1]

Physicochemical and Structural Data

The following table summarizes the key quantitative data for Boc-L-Val-L-Phe-OMe, providing
a clear reference for its physical and chemical properties.
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Property Value Source
Molecular Formula C20H30N20s5 PubChem[1]
Molecular Weight 378.5 g/mol PubChem[1]

methyl (2S)-2-[[(2S)-3-methyl-
2-[(2-methylpropan-2-

IUPAC Name K yiprop ] PubChem[1]
yl)oxycarbonylamino]butanoyl]

amino]-3-phenylpropanoate

CC(C)--INVALID-LINK--N--
SMILES INVALID-LINK-- PubChem[1]
C(=0)OC)NC(=0)OC(C)(C)C

VVTQXNCFAHBZEU-
InChlKey PubChem[1]
HOTGVXAUSA-N

Synthesis of Boc-L-Val-L-Phe-OMe: Experimental
Protocol

The synthesis of Boc-L-Val-L-Phe-OMe is achieved through the coupling of N-terminally
protected Boc-L-Valine with the methyl ester of L-Phenylalanine. The following protocol is a
standard solution-phase peptide synthesis method utilizing dicyclohexylcarbodiimide (DCC) as
a coupling agent.

Materials:

e Boc-L-Valine

e L-Phenylalanine methyl ester hydrochloride
» Dicyclohexylcarbodiimide (DCC)

e N-methylmorpholine (NMM)

e Chloroform (CHCIs)

e 5% Sodium Bicarbonate (NaHCO3) solution
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o Saturated Sodium Chloride (NaCl) solution
e Anhydrous Sodium Sulfate (Na2S0Oa)
Procedure:

o Deprotection of L-Phenylalanine methyl ester: Dissolve L-Phenylalanine methyl ester
hydrochloride (0.01 mol) in chloroform (20 mL).

o Neutralization: Cool the solution to 0°C and add N-methylmorpholine (NMM) (0.01 mol) to
neutralize the hydrochloride salt. Stir the reaction mixture for 15 minutes at 0°C.

» Activation of Boc-L-Valine: In a separate flask, dissolve Boc-L-Valine (0.01 mol) in chloroform
(20 mL).

o Coupling Reaction: Add the Boc-L-Valine solution to the reaction mixture containing the free
L-Phenylalanine methyl ester. Subsequently, add dicyclohexylcarbodiimide (DCC) (0.01 mol)
to the mixture with continuous stirring.[2]

o Reaction Monitoring: Allow the reaction to proceed for 24 hours at room temperature. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up:
o Filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU).
o Wash the residue with chloroform (30 mL) and combine the filtrate.

o Wash the filtrate sequentially with 5% sodium bicarbonate solution and saturated sodium
chloride solution.

o Dry the organic layer over anhydrous sodium sulfate.
e Purification:
o Filter the solution to remove the drying agent.

o Evaporate the solvent under reduced pressure to obtain the crude product.
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o The crude Boc-L-Val-L-Phe-OMe can be further purified by recrystallization or column
chromatography.

Role in Peptide Synthesis and Research

Boc-L-Val-L-Phe-OMe primarily serves as a dipeptide building block in the synthesis of larger,
more complex peptides. The tert-butoxycarbonyl (Boc) group provides a stable protecting
group for the N-terminus of the valine residue, preventing unwanted side reactions during
subsequent peptide coupling steps. The methyl ester at the C-terminus of the phenylalanine
residue allows for further elongation of the peptide chain after deprotection.

Interestingly, the Val-Phe sequence is found in the central hydrophobic core of the amyloid-3
(AB) peptide, specifically at positions 18-19.[3] This makes Boc-L-Val-L-Phe-OMe and its
analogs valuable tools for researchers studying the aggregation and fibril formation associated
with Alzheimer's disease.[3]

Visualizations
Synthesis Workflow for Boc-L-Val-L-Phe-OMe

The following diagram illustrates the key steps in the synthesis of Boc-L-Val-L-Phe-OMe.

Caption: Solution-phase synthesis of Boc-L-Val-L-Phe-OMe.

Logical Role as a Dipeptide Intermediate

This diagram shows the logical position of Boc-L-Val-L-Phe-OMe as an intermediate in the
synthesis of a larger peptide.

Caption: Role of Boc-L-Val-L-Phe-OMe in peptide elongation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to Boc-L-Val-L-Phe-
OMe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8105142#boc-I-val-I-phe-ome-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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